Cas no 110010-16-7 (1,2,4,5,6,8-hexafluoro-3,7-bis(prop-2-enylsulfanyl)naphthalene)

1,2,4,5,6,8-hexafluoro-3,7-bis(prop-2-enylsulfanyl)naphthalene structure
110010-16-7 structure
Product Name:1,2,4,5,6,8-hexafluoro-3,7-bis(prop-2-enylsulfanyl)naphthalene
CAS No:110010-16-7
MF:C16H10F6S2
MW:380.371022701263
CID:1188385
PubChem ID:13667703
Update Time:2025-04-20

1,2,4,5,6,8-hexafluoro-3,7-bis(prop-2-enylsulfanyl)naphthalene Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5,6,8-hexafluoro-3,7-bis(prop-2-enylsulfanyl)naphthalene
    • 1,2,4,5,6,8-Hexafluoro-3,7-bis[(prop-2-en-1-yl)sulfanyl]naphthalene
    • 110010-16-7
    • DTXSID40546230
    • Inchi: 1S/C16H10F6S2/c1-3-5-23-15-11(19)7-8(9(17)13(15)21)12(20)16(24-6-4-2)14(22)10(7)18/h3-4H,1-2,5-6H2
    • InChI Key: ZASZBBJAYCMLKD-UHFFFAOYSA-N
    • SMILES: S(CC=C)C1=C(C(=C2C(=C(C(=C(C2=C1F)F)F)SCC=C)F)F)F

Computed Properties

  • Exact Mass: 380.0129
  • Monoisotopic Mass: 380.01281164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0
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